Cas no 1196146-34-5 (tert-butyl 4-2-(chlorosulfonyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(chlorosulfonyl)ethylpiperazine-1-carboxylate
• CAS No: 1196146-34-5
• MF: C₁₁H₂₁ClN₂O₄S
• MW: 312.813441038132
• CID: 2616380
• PubChem ID: 72212622
• Update Time: 2025-05-25

tert-butyl 4-2-(chlorosulfonyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-chlorosulfonylethyl)piperazine-1-carboxylate
• tert-butyl 4-2-(chlorosulfonyl)ethylpiperazine-1-carboxylate
• DTXSID701156148
• EN300-1881493
• 1196146-34-5
• 4-(2-CHLOROSULFONYL-ETHYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1,1-Dimethylethyl 4-[2-(chlorosulfonyl)ethyl]-1-piperazinecarboxylate
• tert-butyl 4-[2-(chlorosulfonyl)ethyl]piperazine-1-carboxylate
• AB69856
• TERT-BUTYL 4-(2-(CHLOROSULFONYL)ETHYL)PIPERAZINE-1-CARBOXYLATE

• Inchi： 1S/C11H21ClN2O4S/c1-11(2,3)18-10(15)14-6-4-13(5-7-14)8-9-19(12,16)17/h4-9H2,1-3H3
• InChI Key： ZZNPBIYJAMLKLV-UHFFFAOYSA-N
• SMILES： ClS(CCN1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 312.0910560Da
• Monoisotopic Mass: 312.0910560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-2-(chlorosulfonyl)ethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-(chlorosulfonyl)ethyl)piperazine-1-carboxylate (CAS No. 1196146-34-5)

The compound tert-butyl 4-(2-(chlorosulfonyl)ethyl)piperazine-1-carboxylate (CAS No. 1196146-34-5) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core modified with a chlorosulfonyl group and a tert-butyl carboxylate moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and manufacturers value this compound for its ability to introduce sulfonamide functionalities, a critical feature in drug design and material science.

In recent years, the demand for sulfonamide-based intermediates like tert-butyl 4-(2-(chlorosulfonyl)ethyl)piperazine-1-carboxylate has surged due to their applications in developing kinase inhibitors and antimicrobial agents. This aligns with the growing interest in targeted therapies and precision medicine, topics frequently searched in scientific databases and AI-driven platforms. The compound’s CAS No. 1196146-34-5 is often queried alongside terms such as "piperazine derivatives synthesis" and "sulfonyl chloride applications," reflecting its relevance in modern organic chemistry.

From a synthetic perspective, the tert-butyl protecting group in this compound enhances stability during multi-step reactions, while the chlorosulfonyl moiety offers reactivity for nucleophilic substitutions. These properties are particularly valuable in peptide coupling and cross-coupling reactions, which are central to drug discovery workflows. Notably, the compound’s role in high-throughput screening libraries has been highlighted in recent publications, addressing the need for diverse chemical scaffolds in early-stage research.

Environmental and safety considerations are also critical when handling tert-butyl 4-(2-(chlorosulfonyl)ethyl)piperazine-1-carboxylate. While it is not classified as hazardous under standard regulations, proper storage conditions—such as moisture-free environments and inert atmospheres—are recommended to maintain its integrity. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics that dominate academic and industrial discussions today.

In summary, tert-butyl 4-(2-(chlorosulfonyl)ethyl)piperazine-1-carboxylate (CAS No. 1196146-34-5) represents a pivotal tool for researchers exploring structure-activity relationships and molecular diversification. Its integration into cutting-edge projects underscores the intersection of chemical innovation and therapeutic advancement, making it a subject of enduring interest in both academic and industrial settings.